Tamsulosin Sulfonic Acid-d4
CAS No.:
Cat. No.: VC16659499
Molecular Formula: C20H27NO6S
Molecular Weight: 413.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H27NO6S |
|---|---|
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | 2-methoxy-5-[(2R)-2-[[1,1,2,2-tetradeuterio-2-(2-ethoxyphenoxy)ethyl]amino]propyl]benzenesulfonic acid |
| Standard InChI | InChI=1S/C20H27NO6S/c1-4-26-17-7-5-6-8-18(17)27-12-11-21-15(2)13-16-9-10-19(25-3)20(14-16)28(22,23)24/h5-10,14-15,21H,4,11-13H2,1-3H3,(H,22,23,24)/t15-/m1/s1/i11D2,12D2 |
| Standard InChI Key | FWUVUSHDPGCUNJ-YIBGCOCLSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])OC1=CC=CC=C1OCC)N[C@H](C)CC2=CC(=C(C=C2)OC)S(=O)(=O)O |
| Canonical SMILES | CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)O |
Introduction
Chemical and Structural Characteristics of Tamsulosin Sulfonic Acid-d4
Molecular Identity and Isotopic Labeling
Tamsulosin Sulfonic Acid-d4 is distinguished by the substitution of four hydrogen atoms with deuterium at specific positions on its ethoxyphenoxyethyl side chain. This modification, evident in its SMILES notation (), ensures minimal alteration to its chemical behavior while providing a distinct mass spectral signature . The isotopic enrichment (99% deuterium) is critical for its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS), where it compensates for variability in sample preparation and ionization efficiency .
Table 1: Key Chemical Properties of Tamsulosin Sulfonic Acid-d4
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 413.521 g/mol |
| CAS Number | 1795786-82-1 |
| IUPAC Name | 2-methoxy-5-[(2R)-2-[[1,1,2,2-tetradeuterio-2-(2-ethoxyphenoxy)ethyl]amino]propyl]benzenesulfonic acid |
| Deuterium Substitution | Four hydrogen atoms at ethoxyphenoxyethyl positions |
Analytical Applications in Pharmaceutical Research
Role in LC-MS/MS Quantification
The development of sensitive LC-MS/MS methods for tamsulosin quantification in human plasma relies heavily on Tamsulosin Sulfonic Acid-d4. A validated method by Lee et al. (2012) achieved a lower limit of quantification (LLOQ) of 0.01 ng/mL using 500 μL of plasma, with chromatographic separation on a Luna C₁₈ column and mobile phase comprising 10 mM ammonium formate (pH 3.5) and methanol (25:75 v/v) . The deuterated internal standard eluted at 0.9 min, closely matching the retention time of native tamsulosin (0.8 min), thereby enabling robust peak alignment and reducing ion suppression effects .
Future Directions and Research Gaps
Expanding Applications in Metabolomics
Beyond pharmacokinetics, Tamsulosin Sulfonic Acid-d4 holds potential in metabolite identification studies. Deuterated standards could facilitate the detection of sulfonic acid metabolites in urine or plasma, aiding in the elucidation of tamsulosin’s metabolic pathways.
Addressing Supply Chain Challenges
The compound’s restricted availability and freight limitations pose challenges for global research efforts . Collaborative initiatives between academic institutions and manufacturers may alleviate bottlenecks, ensuring equitable access for high-impact studies.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume